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Compound of Interest

Compound Name:
4-(3-Azetidinyl)-2-phenyl-

morpholine 2HCl

Cat. No.: B8179718

Get Quote

Executive Summary
4-(3-Azetidinyl)-2-phenyl-morpholine dihydrochloride is a highly polar, ionic building block

characterized by two basic nitrogen centers (morpholine and azetidine rings) stabilized as a

dihydrochloride salt.[1]

Primary Solvent (Stock):DMSO (Dimethyl Sulfoxide) is the gold standard for preparing

stable, high-concentration stock solutions (typically 10 mM to 50 mM) for biological assays.

Secondary Solvent (Aqueous): The compound is highly soluble in Water, but the 2HCl salt

form yields a significantly acidic solution (pH ~2–3). Direct dissolution in unbuffered water is

suitable for chemical synthesis but requires buffering for biological applications.

Critical Handling: The salt is hygroscopic. Exposure to ambient moisture will degrade the

solid state's flowability and alter the effective molecular weight.

Physicochemical Profile
Understanding the molecular architecture is a prerequisite for predicting solubility behavior.
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Property Details Implications for Solubility

Compound Class
Substituted Phenylmorpholine

(Diamine)

CNS-active scaffold;

structurally related to

phenmetrazine analogs.[2][3]

Salt Form Dihydrochloride (2HCl)

Highly ionic; significantly

increases water solubility

compared to the free base;

lowers pH of aqueous

solutions.

Polarity High

Excellent solubility in polar

solvents (Water, DMSO); poor

solubility in non-polar solvents

(Hexane, Toluene).

Hygroscopicity High

Tendency to absorb

atmospheric water; weigh

quickly or in a controlled

atmosphere.

Solubility Data & Solvent Compatibility
Dimethyl Sulfoxide (DMSO)
Status:Recommended for Stock Solutions. DMSO is the preferred solvent for long-term storage

of research compounds. It disrupts the crystal lattice of the HCl salt effectively without causing

dissociation-related instability.

Solubility Limit: Typically ≥ 50 mg/mL (approx. 150–200 mM).

Stability: High. Frozen DMSO stocks (-20°C) prevent hydrolysis and oxidation.

Protocol Note: The dissolution process is endothermic; slight warming (37°C) may speed up

saturation.

Water (Aqueous Media)
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Status:Soluble (with pH Caution). The dihydrochloride salt dissolves readily in water due to

ionic solvation.

Solubility Limit: Typically ≥ 50 mg/mL.

pH Impact: Dissolving the 2HCl salt releases 2 equivalents of protons (

), resulting in a strongly acidic solution.

Example: A 10 mM solution in unbuffered water may have a pH < 3.0.

Biological Use: Do not add the pure stock directly to cells. Dilute into a buffered medium

(e.g., PBS, HEPES) to neutralize the acidity.

Ethanol & Organic Solvents
Ethanol: Moderate solubility. Often requires heating. Not recommended for high-

concentration stocks due to evaporation risks.

DCM / Chloroform: Poor solubility for the 2HCl salt. Requires conversion to the free base for

extraction into these solvents.

Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution in
DMSO
Objective: Create a stable master stock for biological screening.

Reagents:

Solid 4-(3-Azetidinyl)-2-phenyl-morpholine 2HCl (MW ≈ 291.2 g/mol ; verify specific batch

MW including water content).

Anhydrous DMSO (≥ 99.9%, sterile filtered).

Workflow:

Weighing: Accurately weigh 2.91 mg of the solid into a sterile microcentrifuge tube.
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Tip: If static electricity is an issue, use an anti-static gun.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds.

Visual Check: Solution should be clear and colorless. If particles remain, sonicate for 5

minutes at 40 kHz.

Aliquot & Store: Dispense into 50 µL aliquots to avoid freeze-thaw cycles. Store at -20°C

(stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Aqueous Working Solution (Buffer
Exchange)
Objective: Dilute DMSO stock into aqueous buffer for assay use.

Workflow:

Thaw: Thaw the DMSO stock at room temperature (or 37°C if crystals are visible).

Dilution: Slowly add the DMSO stock to the aqueous buffer (e.g., PBS pH 7.4) while

vortexing.

Rule of Thumb: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity in

cell assays.

Precipitation Check: Inspect for cloudiness (precipitation of the free base).

Mechanism:[4][5] At neutral pH (7.4), the morpholine/azetidine amines may partially

deprotonate. If the free base is insoluble, precipitation occurs.

Remedy: If precipitation occurs, lower the concentration or use a vehicle with a solubilizer

(e.g., 5% Tween-80 or Cyclodextrin).

Decision Logic & Visualization
Solvent Selection Framework

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://commons.wikimedia.org/wiki/Category:Substituted_phenylmorpholines
https://patents.google.com/patent/US20130203752A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8179718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following decision tree guides the researcher in selecting the appropriate solvent system

based on the experimental end-point.

Start: 4-(3-Azetidinyl)-2-phenyl-morpholine 2HCl

Select Application Type

Biological Assay
(Cell/Enzyme)

Chemical Synthesis
(Reaction Intermediate)

Prepare 10-50 mM Stock
in Anhydrous DMSO Select Solvent based on Reaction

Dilute into Buffer (PBS/Media)
Keep DMSO < 1%

Check for Precipitation
(Is Free Base soluble at pH 7.4?)

Proceed to Assay

Clear Solution

Water
(Acidic pH ~2)

Polar/Aq Reaction

Organic Solvent
(DCM/EtOAc)

Non-polar Reaction

REQUIRED: Convert to Free Base
(Wash with NaOH/NaHCO3)

Click to download full resolution via product page

Figure 1: Solvent selection decision tree for biological vs. chemical applications.

Dissolution Mechanism
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The diagram below illustrates the dissociation of the dihydrochloride salt in water versus

DMSO.

Aqueous Dissolution

DMSO Dissolution
Solid State

[Diamine-H2]2+ • 2Cl-

Ionic Dissociation
Solvated Cations + 2Cl-Add Water

Dipolar Solvation
Stable Stock Solution

Add DMSO

Hydrolysis
Release of H+ (pH Drop)

No pH Change
(Aprotic Solvent)

Click to download full resolution via product page

Figure 2: Mechanistic difference between aqueous dissociation (acidic) and DMSO solvation

(neutral/aprotic).

Troubleshooting & FAQs
Q: My aqueous solution turned cloudy upon adding NaOH.

Cause: You likely raised the pH above the pKa of the morpholine/azetidine amines (typically

pKa ~8–9). This converts the soluble salt into the insoluble "free base" oil or solid.

Solution: If a neutral pH is required and precipitation occurs, add a co-solvent (DMSO) or a

complexing agent (Cyclodextrin).

Q: The solid is sticky and hard to weigh.

Cause: The 2HCl salt is hygroscopic and has absorbed moisture from the air.

Solution: Dry the vial in a vacuum desiccator over

overnight before weighing. Alternatively, dissolve the entire vial content in a known volume of
DMSO to create a master stock, then calculate concentration based on the supplier's stated
mass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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